4-[2-[2-(3,4-Difluorophenyl)-1,3-oxazol-4-yl]acetyl]thiomorpholine-3-carbonitrile

• IUPAC Name: 4-[2-[2-(3,4-difluorophenyl)-1,3-oxazol-4-yl]acetyl]thiomorpholine-3-carbonitrile
• InChI: InChI=1S/C16H13F2N3O2S/c17-13-2-1-10(5-14(13)18)16-20-11(8-23-16)6-15(22)21-3-4-24-9-12(21)7-19/h1-2,5,8,12H,3-4,6,9H2
• InChI Key: KOECQEXGKZLUGB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(N1C(=O)CC2=COC(=N2)C3=CC(=C(C=C3)F)F)C#N
• Molecular Formula: C16H13F2N3O2S
• Molecular Weight: 349.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a difluorophenyl group, an oxazole ring, an acetyl group, a thiomorpholine ring, and a carbonitrile group. Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis involves several steps, each targeting a specific functional group. For example, the difluorophenyl group could be introduced via a halogenation reaction, and the oxazole ring could be formed via a cyclization reaction.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the carbonitrile group is susceptible to nucleophilic attack, and the oxazole ring can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its functional groups and overall structure. For instance, the presence of polar groups like carbonitrile could make the compound somewhat polar, affecting its solubility in different solvents.

Future Directions

Given the compound’s complex structure and the presence of several functional groups that are common in medicinal chemistry, it could be interesting to explore its potential biological activity. Further studies could also investigate its synthesis and properties in more detail.